molecular formula C9H11ClN2 B13525067 3-(4-Aminophenyl)propanenitrilehydrochloride

3-(4-Aminophenyl)propanenitrilehydrochloride

Cat. No.: B13525067
M. Wt: 182.65 g/mol
InChI Key: AUYSODJLYYZCIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    is a chemical compound with the molecular formula

    3-(4-Aminophenyl)propanenitrile hydrochloride: C11H15N3HCl\mathrm{C_{11}H_{15}N_3 \cdot HCl}C11​H15​N3​⋅HCl

    .
  • It consists of a nitrile group (–CN) attached to a propanenitrile backbone, which in turn bears a 4-aminophenyl group.
  • The compound is used in various scientific and industrial applications due to its unique properties.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Chemistry: Used as a building block in organic synthesis.

      Biology: Investigated for potential bioactivity (e.g., as ligands for receptors).

      Medicine: May have applications in drug discovery.

      Industry: Used in the production of specialty chemicals.

  • Mechanism of Action

    • The compound’s mechanism of action depends on its specific application.
    • If used as a drug candidate, it may interact with specific molecular targets (e.g., enzymes, receptors) to exert its effects.
    • Further research is needed to elucidate its precise mechanisms.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C9H11ClN2

    Molecular Weight

    182.65 g/mol

    IUPAC Name

    3-(4-aminophenyl)propanenitrile;hydrochloride

    InChI

    InChI=1S/C9H10N2.ClH/c10-7-1-2-8-3-5-9(11)6-4-8;/h3-6H,1-2,11H2;1H

    InChI Key

    AUYSODJLYYZCIW-UHFFFAOYSA-N

    Canonical SMILES

    C1=CC(=CC=C1CCC#N)N.Cl

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.